3-{[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cyclopentylthiophene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-{[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cyclopentylthiophene-2-carboxamide is a useful research compound. Its molecular formula is C20H24ClN3O3S2 and its molecular weight is 454. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Enantioselective Catalysis
One study details the use of l-Piperazine-2-carboxylic acid derived N-formamides, highlighting their role as highly enantioselective Lewis basic catalysts for the hydrosilylation of N-aryl imines with trichlorosilane. The presence of an arene sulfonyl group is crucial for achieving high enantioselectivity, yielding up to 99% isolated yields and enantioselectivities up to 97% for a wide range of substrates, including aromatic and aliphatic ketimines (Wang et al., 2006).
Receptor Ligand Studies
Research on tetrahydrothiophenes and tetrahydrofurans derivatives, including structures similar to the queried compound, explored their binding affinities at the human melanocortin-4 receptor. These constrained compounds showed similar or lower potency compared to their acyclic analogs, indicating their potential application in studying receptor-ligand interactions (Tran et al., 2008).
Anticancer and Antituberculosis Studies
A series of derivatives, including structures closely related to the compound of interest, were synthesized and tested for anticancer and antituberculosis activities. Some of these derivatives exhibited significant activity, highlighting the compound's potential application in the development of new therapeutic agents (Mallikarjuna et al., 2014).
Antimicrobial Agents
Novel 2-methyl-3-(2-(piperazin-1-yl)ethyl)-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one sulfonamide and carboxamide derivatives were synthesized and demonstrated potent inhibitory activity against various bacterial and fungal strains, showcasing the potential of similar compounds in antimicrobial research (Krishnamurthy et al., 2011).
Molecular Docking and Antimicrobial Evaluation
Another study synthesized piperazine and triazolo-pyrazine derivatives, including compounds analogous to the query, and evaluated their antimicrobial activity against several bacterial and fungal strains. The study also included molecular docking to understand the interaction with microbial targets, indicating the compound's relevance in the design of new antimicrobials (Patil et al., 2021).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with dopamine receptors .
Mode of Action
Related compounds have been found to act as ligands for dopamine receptors , suggesting that this compound might interact with its targets in a similar manner.
Biochemical Pathways
Given the potential interaction with dopamine receptors , it can be inferred that this compound may influence dopaminergic signaling pathways.
Result of Action
If this compound acts similarly to related compounds, it may modulate the activity of dopamine receptors .
properties
IUPAC Name |
3-[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl-N-cyclopentylthiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24ClN3O3S2/c21-15-5-7-17(8-6-15)23-10-12-24(13-11-23)29(26,27)18-9-14-28-19(18)20(25)22-16-3-1-2-4-16/h5-9,14,16H,1-4,10-13H2,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QEUHJDCEUARQQO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)C2=C(C=CS2)S(=O)(=O)N3CCN(CC3)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24ClN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.